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Compound of Interest

Compound Name: Rock2-IN-5

Cat. No.: B12420973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of Rock2-IN-5, a potent and selective inhibitor of Rho-associated coiled-coil

containing protein kinase 2 (ROCK2). These guidelines are intended to ensure the stability and

efficacy of the compound for use in various in vitro and in vivo experimental settings.

Introduction to Rock2-IN-5
Rock2-IN-5 is a hybrid small molecule inhibitor that targets ROCK2, a serine/threonine kinase

that plays a crucial role in regulating a variety of cellular processes. These include cell

adhesion, migration, proliferation, and apoptosis.[1][2][3] The RhoA/ROCK signaling pathway is

implicated in the pathophysiology of numerous diseases, making ROCK2 an important

therapeutic target.[2][4] Rock2-IN-5 is a valuable tool for studying the physiological and

pathological roles of ROCK2. It is a hybrid compound containing structural fragments of the

Rho kinase inhibitor fasudil and NRF2 inducers caffeic and ferulic acids.[5][6][7] It has shown

potential in research related to Amyotrophic lateral sclerosis (ALS).[5][6][7]

Quantitative Data Summary
For accurate and reproducible experimental results, it is critical to start with a precisely

prepared stock solution. The following table summarizes the key quantitative data for Rock2-
IN-5.
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Property Value Reference

Molecular Weight 455.53 g/mol [5][7]

Recommended Solvent Dimethyl sulfoxide (DMSO) [5][8][9]

Recommended Stock

Concentration
10 mM

Based on common practice for

similar inhibitors[10]

Storage of Powder -20°C for up to 2 years [5]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[4][5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Rock2-IN-5
This protocol describes the preparation of a 10 mM stock solution of Rock2-IN-5 in DMSO.

Materials:

Rock2-IN-5 powder

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagents: Allow the Rock2-IN-5 powder and DMSO to warm to room

temperature before opening to prevent condensation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dcchemicals.com/product_show-rock2-in-5.html?datasheet=datasheet
https://www.bocsci.com/product/rock2-in-5-383208.html
https://dcchemicals.com/product_show-rock2-in-5.html?datasheet=datasheet
https://www.targetmol.com/compound/rock%20inhibitor-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC11388085/
https://www.researchgate.net/post/Rock_Inhibitor_concentration_and_preparation_for_handling_iPSC
https://dcchemicals.com/product_show-rock2-in-5.html?datasheet=datasheet
https://www.medchemexpress.com/ROCK2-IN-2.html
https://dcchemicals.com/product_show-rock2-in-5.html?datasheet=datasheet
https://www.benchchem.com/product/b12420973?utm_src=pdf-body
https://www.benchchem.com/product/b12420973?utm_src=pdf-body
https://www.benchchem.com/product/b12420973?utm_src=pdf-body
https://www.benchchem.com/product/b12420973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing the Compound: Accurately weigh out a specific amount of Rock2-IN-5 powder

using an analytical balance. For example, to prepare 1 ml of a 10 mM stock solution, weigh

out 0.4555 mg of Rock2-IN-5.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 455.53 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 455.53 g/mol x 0.001 L = 0.00045553 g = 0.4555

mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed Rock2-
IN-5 powder. For 0.4555 mg of the compound, add 100 µL of DMSO.

Mixing: Vortex the solution thoroughly until the Rock2-IN-5 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) and sonication can be used to aid

dissolution if necessary.[4][8]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber

microcentrifuge tubes.[8]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4][5] When ready to use, thaw an aliquot at room

temperature and dilute it to the desired final concentration in your experimental medium.

Note on DMSO Concentration in Cell Culture: When preparing working solutions for cell-based

assays, ensure that the final concentration of DMSO in the culture medium does not exceed

0.1% to avoid solvent-induced cytotoxicity.[8]

Visualizations
Experimental Workflow for Stock Solution Preparation
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The following diagram illustrates the step-by-step workflow for preparing a stock solution of

Rock2-IN-5.

Preparation
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Weigh Rock2-IN-5 Powder

Add Anhydrous DMSO

Vortex to Dissolve
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Click to download full resolution via product page

Caption: Workflow for preparing Rock2-IN-5 stock solution.

Simplified ROCK2 Signaling Pathway
This diagram depicts a simplified representation of the ROCK2 signaling pathway and its

inhibition by Rock2-IN-5.
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Caption: Inhibition of the ROCK2 signaling pathway by Rock2-IN-5.

By following these detailed application notes and protocols, researchers can ensure the

consistent and effective use of Rock2-IN-5 in their studies, leading to reliable and reproducible

results in the investigation of ROCK2-mediated cellular functions and disease pathologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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